4-(1,3-diphenyl-2-imidazolidinyl)-2-methoxyphenyl acetate

• IUPAC Name: [4-(1,3-diphenylimidazolidin-2-yl)-2-methoxyphenyl] acetate
• InChI: InChI=1S/C24H24N2O3/c1-18(27)29-22-14-13-19(17-23(22)28-2)24-25(20-9-5-3-6-10-20)15-16-26(24)21-11-7-4-8-12-21/h3-14,17,24H,15-16H2,1-2H3
• InChI Key: PZALTESGJYHRCV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(C=C(C=C1)C2N(CCN2C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol

Description

4-(1,3-diphenyl-2-imidazolidinyl)-2-methoxyphenyl acetate, commonly known as DPIA, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DPIA is a member of the imidazolidine family of compounds and is known for its ability to act as a potent inhibitor of various enzymes and proteins.

Scientific Research Applications

DPIA has been extensively studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology. DPIA has been shown to be a potent inhibitor of various enzymes and proteins, including cyclooxygenase-2 (COX-2), lipoxygenase, and phospholipase A2. As such, DPIA has potential applications in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and cardiovascular disease.

Mechanism of Action

The mechanism of action of DPIA involves the inhibition of various enzymes and proteins, which play key roles in the development and progression of various diseases. DPIA has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins, which are known to promote inflammation and pain. DPIA has also been shown to inhibit the activity of lipoxygenase, which is involved in the production of leukotrienes, which are known to promote inflammation and asthma.
Biochemical and Physiological Effects:
DPIA has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and anti-oxidant effects. DPIA has been shown to inhibit the production of prostaglandins and leukotrienes, which are known to promote inflammation and pain. DPIA has also been shown to induce apoptosis, or programmed cell death, in various cancer cell lines, suggesting potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

DPIA has several advantages and limitations for lab experiments. One advantage is that it is a relatively simple and easy-to-synthesize compound, making it readily available for research purposes. Another advantage is that it has been extensively studied and characterized, allowing for a better understanding of its potential applications. One limitation is that it can be difficult to work with due to its low solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on DPIA. One direction is to further explore its potential applications in cancer therapy, particularly in combination with other drugs or therapies. Another direction is to investigate its potential applications in the treatment of inflammation and pain, particularly in animal models. Additionally, further studies are needed to better understand its mechanism of action and to optimize its synthesis for improved yield and purity.
Conclusion:
In conclusion, DPIA is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its ability to act as a potent inhibitor of various enzymes and proteins makes it a promising candidate for the development of new drugs for the treatment of various diseases. While there are limitations to its use in lab experiments, further research is needed to fully explore its potential applications and to better understand its mechanism of action.